Cas no 56771-53-0 (Pyridine, 4-(2,4-dimethoxyphenyl)-)

• Product Name: Pyridine, 4-(2,4-dimethoxyphenyl)-
• CAS No: 56771-53-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1599651
• PubChem ID: 17968171
• Update Time: 2025-04-24

Pyridine, 4-(2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2,4-dimethoxyphenyl)-
• 4-(2,4-Dimethoxyphenyl)pyridine
• DB-379548
• ZMVFUQBONUMHBA-UHFFFAOYSA-N
• SCHEMBL4133106
• 4-(2,4-Dimethoxy-phenyl)-pyridine
• 56771-53-0

• Inchi： 1S/C13H13NO2/c1-15-11-3-4-12(13(9-11)16-2)10-5-7-14-8-6-10/h3-9H,1-2H3
• InChI Key： ZMVFUQBONUMHBA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1C=CN=CC=1)OC

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35

Additional information on Pyridine, 4-(2,4-dimethoxyphenyl)-

Pyridine, 4-(2,4-dimethoxyphenyl): A Comprehensive Overview

Pyridine, 4-(2,4-dimethoxyphenyl), also known by its CAS Registry Number56771-53-0, is a synthetic organic compound that belongs to the family of heterocyclic aromatic compounds. This molecule features a pyridine ring substituted at the 4-position with a 2,4-dimethoxyphenyl group, which introduces unique electronic and steric properties due to the methoxy substituents on the phenyl ring.

The structure of Pyridine, 4-(2,4-dimethoxyphenyl) is characterized by a pyridine core with a substituted aryl group. The pyridine ring itself consists of five carbon atoms and one nitrogen atom arranged in a six-membered aromatic ring. The substitution at the 4-position of the pyridine ring with a 2,4-dimethoxyphenyl group creates a complex molecule with potential applications in various fields, including pharmaceuticals, chemistry, and materials science.

In recent years, there has been growing interest in Pyridine, 4-(2,4-dimethoxyphenyl) due to its unique properties and potential uses in drug discovery. The methoxy groups on the phenyl ring are known to influence the electronic environment of the molecule, potentially affecting its reactivity and biological activity. This makes it a valuable compound for researchers exploring the synthesis of bioactive molecules.

The synthesis of Pyridine, 4-(2,4-dimethoxyphenyl) involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation, followed by cyclization to form the pyridine ring. The introduction of the methoxy groups on the phenyl ring can be achieved through nucleophilic aromatic substitution or other functional group transformation techniques. The exact synthetic route may vary depending on the desired product and reaction conditions.

Pyridine, 4-(2,4-dimethoxyphenyl) has been studied for its potential applications in the pharmaceutical industry. Its structure suggests that it could serve as a valuable intermediate in the synthesis of various drugs, including those targeting central nervous system disorders or infectious diseases. The presence of methoxy groups may also confer pharmacokinetic advantages, such as increased solubility or improved bioavailability.

Recent research has focused on the biological activity of Pyridine, 4-(2,4-dimethoxyphenyl) and its derivatives. Studies have shown that this compound exhibits antioxidant and anti-inflammatory properties, making it a potential candidate for the development of therapeutic agents against oxidative stress-related diseases. Additionally, preliminary investigations suggest that it may inhibit certain enzymes involved in disease pathways, highlighting its potential as a lead compound in drug discovery.

The use of Pyridine, 4-(2,4-dimethoxyphenyl) in chemical research is not limited to pharmaceutical applications. Its unique structure makes it a valuable tool for studying various chemical reactions and mechanisms. For instance, its role as a ligand in transition metal complexes has been explored, demonstrating its potential in catalysis and materials science.

In conclusion, Pyridine, 4-(2,4-dimethoxyphenyl) (CAS NO56771-53-0) is a versatile compound with significant potential in the fields of pharmaceuticals, chemistry, and materials science. Its unique structure, featuring a pyridine ring substituted with a 2,4-dimethoxyphenyl group, enables a wide range of applications, from drug discovery to catalytic processes. As research into this compound continues, it is likely that new insights and uses will be discovered, further solidifying its importance in the scientific community.